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Introduction

Isobutyl angelate (CAS No. 7779-81-9) is an ester with a characteristic fruity, wine-like aroma.
It is a naturally occurring component of essential oils such as Roman chamomile.[1][2] In
addition to its use as a fragrance ingredient in cosmetics and perfumes, it is also utilized as a
flavoring agent in the food industry.[2][3][4] This technical guide provides a comprehensive
overview of the available safety and toxicity data for isobutyl angelate, with a focus on data
relevant to researchers, scientists, and professionals in drug development. The information is
presented through structured data tables, detailed experimental workflow descriptions, and
logical diagrams to facilitate a thorough understanding of its toxicological profile.

Toxicological Data Summary

The safety of isobutyl angelate has been evaluated by the Research Institute for Fragrance
Materials (RIFM), and the Joint FAO/WHO Expert Committee on Food Additives (JECFA). The
consensus is that isobutyl angelate is of low toxicity. JECFA has stated that there is "no safety
concern at current levels of intake when used as a flavouring agent”[3]. The RIFM Expert Panel
concluded that isobutyl angelate is safe for its use as a fragrance ingredient under the current
declared levels of use.[5]

Acute Toxicity
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Specific LD50 (lethal dose, 50%) values for isobutyl angelate through oral, dermal, or
inhalation routes have not been determined in publicly available literature.[4]

Repeated Dose and Reproductive Toxicity

There are no specific repeated dose or reproductive toxicity studies available for isobutyl
angelate.[5] The safety assessment for these endpoints relies on the Threshold of
Toxicological Concern (TTC) principle. The TTC is a risk assessment tool used to establish a
human exposure threshold value for a chemical, below which there is a very low probability of
an appreciable risk to human health. For a Cramer Class | substance, which isobutyl angelate
is classified as, the TTC for systemic exposure is 30 pg/kg/day.[5] The estimated total systemic
exposure to isobutyl angelate from its use as a fragrance ingredient is 2.3 pg/kg/day, which is
below this threshold.[5]

TTC Value (Cramer Estimated Systemic

Endpoint Conclusion
Class 1) Exposure
Repeated Dose Safe at current
o 30 pg/kg/day 2.3 pg/kg/day
Toxicity exposure levels[5]

. - Safe at current
Reproductive Toxicity 30 pg/kg/day 2.3 pg/kg/day
exposure levels[5]

Genotoxicity

Isobutyl angelate has been found to be non-genotoxic in a battery of in vitro assays.[5]

Assay Metabolic Activation Result Conclusion

Negative for
BlueScreen Assay With and without S9 cytotoxicity and Not genotoxic[5]

genotoxicity

In Vitro Micronucleus ] ) ] )
Test With and without S9 Negative Not clastogenic[5]
es

Skin Sensitization
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Based on a weight of evidence approach, including structural analysis, in vitro data, and data
from a read-across material (hexyl tiglate), isobutyl angelate is not considered to be a skin
sensitizer.[5]

Photoirritation and Photoallergenicity

Based on its ultraviolet/visible (UV/Vis) absorption spectra, isobutyl angelate is not expected
to present a concern for photoirritation or photoallergenicity.[5]

Local Respiratory Toxicity

No specific inhalation toxicity studies are available for isobutyl angelate. The risk assessment
for local respiratory effects is based on the TTC for inhalation exposure. The estimated
inhalation exposure of 0.0032 mg/day is significantly lower than the Cramer Class | TTC of 1.4
mg/day, indicating a low risk.[5]

Experimental Protocols and Workflows

While detailed proprietary study reports are not publicly available, the methodologies for the
key toxicological assessments mentioned are based on standardized guidelines. The following
sections describe the general experimental workflows for the types of assays conducted.

Genotoxicity Assessment Workflow

The genotoxicity of isobutyl angelate was assessed using a combination of assays to detect
different genotoxic endpoints. The general workflow for such an assessment is depicted below.

Results & Conclusion

Confirmatory Testing

Initial Screening
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Click to download full resolution via product page
Caption: Generalized workflow for the genotoxicity assessment of isobutyl angelate.
Methodology Overview:

o BlueScreen Assay: This is a human cell-based assay that measures both cytotoxicity and
genotoxicity. It utilizes a cell line with a reporter gene that is activated in response to DNA
damage. The test is performed with and without an external metabolic activation system (S9
mix) to mimic mammalian metabolism.[5]

 In Vitro Micronucleus Test: This assay detects damage to chromosomes or the mitotic
apparatus. Human or rodent cells are treated with the test substance, and the formation of
micronuclei (small nuclei that form around chromosome fragments or whole chromosomes
that were not incorporated into the main nucleus after cell division) is assessed. This test is
also conducted with and without S9 metabolic activation.[5]

Threshold of Toxicological Concern (TTC) Application
Logic
For substances with limited toxicological data but low expected exposure levels, the TTC

approach is a valuable risk assessment tool. The logic for its application in the safety
assessment of isobutyl angelate is illustrated below.
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No specific repeated dose or
reproductive toxicity data available

Compare Exposure to TTC

Click to download full resolution via product page

Caption: Logical flow for applying the TTC principle to isobutyl angelate.

Conclusion
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The available data from reputable sources such as RIFM and JECFA indicate that isobutyl
angelate has a low order of toxicity. It is not genotoxic and is not considered a skin sensitizer.
In the absence of specific data for repeated dose and reproductive toxicity, the Threshold of
Toxicological Concern (TTC) approach supports its safety at current levels of exposure. For
professionals in research and drug development, isobutyl angelate can be considered a
substance with a favorable safety profile, particularly for topical and low-dose oral applications.
However, as with any chemical substance, appropriate handling and use practices should be
followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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